({bis[(diisobutylamino)methyl]phosphorothioyl}methyl)diisobutylamine

• IUPAC Name: N-[bis[[bis(2-methylpropyl)amino]methyl]phosphinothioylmethyl]-2-methyl-N-(2-methylpropyl)propan-1-amine
• InChI: InChI=1S/C27H60N3PS/c1-22(2)13-28(14-23(3)4)19-31(32,20-29(15-24(5)6)16-25(7)8)21-30(17-26(9)10)18-27(11)12/h22-27H,13-21H2,1-12H3
• InChI Key: UJXGOXDCBAVMPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)CP(=S)(CN(CC(C)C)CC(C)C)CN(CC(C)C)CC(C)C
• Molecular Formula: C27H60N3PS
• Molecular Weight: 489.8 g/mol

Description

({bis[(diisobutylamino)methyl]phosphorothioyl}methyl)diisobutylamine, commonly known as BEMP, is a phosphorothioate compound that has been widely used in scientific research for its unique properties. BEMP is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This makes BEMP a valuable tool for studying the role of acetylcholine in various physiological processes.

Mechanism of Action

BEMP works by inhibiting the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the synapse. This increase in acetylcholine levels can lead to enhanced neurotransmission and can have a variety of physiological effects.
Biochemical and physiological effects:
BEMP has been shown to have a variety of biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models, and it has also been shown to have neuroprotective effects. Additionally, BEMP has been shown to have anti-inflammatory effects and has been studied as a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BEMP in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows for precise control over acetylcholine levels and can be useful in studying the effects of acetylcholine on various physiological processes. However, one limitation of using BEMP is its potential toxicity. Careful dosing and handling are necessary to ensure the safety of researchers and lab animals.

Future Directions

There are many potential future directions for research involving BEMP. One area of interest is the use of BEMP as a treatment for neurodegenerative diseases such as Alzheimer's disease. BEMP has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Additionally, BEMP may be useful in studying the role of acetylcholine in other physiological processes such as inflammation, immune function, and cardiovascular function.

Scientific Research Applications

BEMP has been used extensively in scientific research as a tool to study acetylcholine signaling in various physiological systems. It has been used to study the role of acetylcholine in the central nervous system, as well as in the peripheral nervous system, neuromuscular junctions, and other physiological processes.